Cas no 1361697-68-8 (2-[2-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-6-trifluoromethyl-phenyl]-ethylamine)

• Product Name: 2-[2-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-6-trifluoromethyl-phenyl]-ethylamine
• CAS No: 1361697-68-8
• MF: C₁₅H₁₃Cl₃F₃N
• MW: 370.624631643295
• CID: 4967275
• Update Time: 2025-07-20

2-[2-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-6-trifluoromethyl-phenyl]-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-6-trifluoromethyl-phenyl]-ethylamine

• Inchi： 1S/C15H13Cl3F3N/c16-8-6-12(17)14(13(18)7-8)10-2-1-3-11(15(19,20)21)9(10)4-5-22/h1-3,6-7,12,14H,4-5,22H2
• InChI Key： XCKKJPAVXUKLBH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C1C1C=CC=C(C(F)(F)F)C=1CCN)Cl)Cl

Computed Properties

• Exact Mass: 369.006567 g/mol
• Monoisotopic Mass: 369.006567 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26
• Molecular Weight: 370.6

Additional information on 2-[2-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-6-trifluoromethyl-phenyl]-ethylamine

Research Brief on 2-[2-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-6-trifluoromethyl-phenyl]-ethylamine (CAS: 1361697-68-8)

In recent years, the compound 2-[2-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-6-trifluoromethyl-phenyl]-ethylamine (CAS: 1361697-68-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a trichlorocyclohexadienyl moiety and a trifluoromethylphenyl group, has shown promising potential in various therapeutic applications. The following brief provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-[2-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-6-trifluoromethyl-phenyl]-ethylamine involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have reported novel catalytic methods that enhance the efficiency of the key cyclization and halogenation steps, which are critical for the formation of the trichlorocyclohexadienyl ring. These advancements have facilitated the production of the compound in larger quantities, enabling more extensive biological evaluations.

From a pharmacological perspective, this compound has demonstrated notable activity as a modulator of specific neurotransmitter receptors, particularly those involved in the regulation of mood and cognition. Preliminary in vitro and in vivo studies suggest that it may have applications in the treatment of neurological disorders such as depression and anxiety. The trifluoromethyl group is believed to contribute to the compound's enhanced binding affinity and metabolic stability, making it a candidate for further drug development.

Recent investigations have also explored the compound's potential as an anti-inflammatory agent. Studies indicate that it can inhibit key inflammatory pathways, possibly through interaction with nuclear factor-kappa B (NF-κB) signaling. This dual functionality—neuromodulation and anti-inflammatory effects—positions the compound as a versatile candidate for multifactorial diseases, including neurodegenerative conditions like Alzheimer's disease.

Despite these promising findings, challenges remain in the development of 2-[2-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-6-trifluoromethyl-phenyl]-ethylamine as a therapeutic agent. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further preclinical studies. Researchers are currently focusing on structural analogs and prodrug strategies to optimize its pharmacokinetic profile.

In conclusion, the compound 2-[2-(2,4,6-Trichlorocyclohexa-2,4-dienyl)-6-trifluoromethyl-phenyl]-ethylamine (CAS: 1361697-68-8) represents a promising area of research in chemical biology and drug discovery. Continued efforts to elucidate its mechanism of action and improve its therapeutic properties will be critical for its transition from the laboratory to clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of such complex molecules and their potential benefits to human health.